BENGHE Foundational & Exploratory

Check Availability & Pricing

Hexaglycerol: A Comprehensive Technical Guide
on Biocompatibility and Toxicity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexaglycerol

Cat. No.: B12301427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the biocompatibility and toxicity profile of
hexaglycerol (Polyglycerin-6), a polyglycerol compound with increasing applications in the
pharmaceutical, cosmetic, and food industries. This document summarizes key toxicological
data from in vitro and in vivo studies, details experimental methodologies, and visualizes
relevant biological pathways and workflows to support safety and risk assessment for
researchers, scientists, and drug development professionals.

Executive Summary

Hexaglycerol is generally recognized as a safe and biocompatible material with low toxicity. Its
favorable safety profile is supported by a range of in vitro and in vivo studies. The Cosmetic
Ingredient Review (CIR) Expert Panel has concluded that Polyglycerin-6 is safe for use in
cosmetics.[1][2] This assessment is further supported by the low toxicity profile of its monomer,
glycerin, and various polyglyceryl esters. While data specific to hexaglycerol for all
toxicological endpoints is not exhaustive, a combination of direct studies and read-across data
from structurally similar compounds provides a strong basis for its safety assessment. This
guide consolidates the available quantitative data and experimental details to provide a
comprehensive resource for professionals in the field.

Acute Toxicity
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The acute toxicity of hexaglycerol and related polyglycerols is consistently low across various

studies.

Table 1: Acute Oral Toxicity Data

Test

Species Route LD50 Reference
Substance
20% Diglycerin in

Rat Oral > 2000 mg/kg bw  [2]
water
25% Diglycerin in

Rat Oral > 5000 mg/kg bw  [2]
water
Polyglyceryl 7,14, and 29
Esters of Fatty Rat Oral g/kg bw (no toxic
Acids effect)

Dermal and Ocular Irritation and Sensitization

Hexaglycerol and its related compounds have been shown to be non-irritating and non-

sensitizing to the skin and eyes.

Dermal Irritation

Studies on diglycerin, a close structural analog of hexaglycerol, have demonstrated a lack of

dermal irritation.

Table 2: Dermal Irritation Studies
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Test

Species Concentration Observation Reference

Substance
Not irritating after

Diglycerin Rabbit 100% (neat) 4-hour [3]
application

Polyglycerin-3 Rabbit 100% Not irritating [3]
Not irritating in a

Diglycerin Human 100% (neat) 24-hour patch [3]

test

Ocular Irritation

Data on polyglyceryl esters suggest a low potential for eye irritation.

Skin Sensitization

Human Repeat Insult Patch Tests (HRIPT) are a standard method for assessing the skin
sensitization potential of a substance.

Experimental Protocol: Human Repeat Insult Patch Test
(HRIPT)

The HRIPT protocol is designed to determine the potential of a test material to induce skin

sensitization through repeated applications.
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Figure 1: Workflow of the Human Repeat Insult Patch Test (HRIPT).
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Genotoxicity

A battery of in vitro genotoxicity tests has been conducted on polyglycerols, with consistently
negative results. These findings are crucial as they mitigate the concerns arising from the lack
of direct long-term carcinogenicity studies on hexaglycerol.[2]

Table 3: Summary of In Vitro Genotoxicity Studies

Metabolic
Assay Test System o Result Reference
Activation
Bacterial
Reverse o With and Without )
) S. typhimurium Negative [2]
Mutation (Ames S9
Test)
Chromosomal ) With and Without )
) Mammalian Cells Negative [2]
Aberration S9

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Experimental Protocol: Ames Test (OECD 471)

The following diagram outlines the general workflow for conducting a bacterial reverse mutation
assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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